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Compound of Interest

Compound Name: 1-Bromo-3-hydroxynaphthalene

Cat. No.: B1280799 Get Quote

Application Notes and Protocols: 1-Bromo-3-
hydroxynaphthalene
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed explanation of the material safety data for 1-Bromo-3-
hydroxynaphthalene (CAS No. 5498-31-7), along with recommended handling protocols and

safety procedures for a laboratory setting.

Section 1: Chemical and Physical Properties
1-Bromo-3-hydroxynaphthalene is an organic compound with the chemical formula

C₁₀H₇BrO.[1] It is also known as 4-bromo-2-naphthol.[2][3] This compound is typically a solid at

room temperature.[2]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 5498-31-7 [1][2]

Chemical Formula C₁₀H₇BrO [1][4]

Molecular Weight 223.07 g/mol [4]

IUPAC Name 4-bromo-2-naphthol [2][3]

Physical Form Solid [2]

Purity Typically 95% or higher [2]

InChI Key
PQNQMYMGUXGWTG-

UHFFFAOYSA-N
[2]

Section 2: Hazard Identification and Safety Data
1-Bromo-3-hydroxynaphthalene is classified as a hazardous substance. The primary hazards

are related to ingestion, skin and eye contact, and inhalation.

Signal Word:Warning[2]

Table 2: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Source:[2]

Table 3: GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[2]

Toxicological Data: Specific quantitative toxicological data such as LD50 or LC50 values for 1-
Bromo-3-hydroxynaphthalene are not readily available in the provided search results. The

toxicological properties of this specific substance have not been fully investigated.[5] For the

related compound 1-bromonaphthalene, the oral LD50 in rats is 810 mg/kg.[6] However, this

value should be used with caution as it does not directly apply to 1-Bromo-3-
hydroxynaphthalene.

Section 3: Experimental Protocols and Handling
3.1 Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 1-Bromo-3-hydroxynaphthalene to minimize

exposure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh324abbe0?context=bbe
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107151000&productDescription=1-BROMONAPHTHALENE+96%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25845.pdf
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Personal Protective Equipment

Lab Coat

Chemical Resistant Gloves
(e.g., Nitrile Rubber)

Don

Safety Goggles
with Side Shields

Don

NIOSH/MSHA Approved Respirator
(if ventilation is inadequate)

Assess Ventilation

Proceed with Experiment

Before Handling Chemical

Don

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1-Bromo-3-
hydroxynaphthalene.

3.2 Safe Handling and Storage Protocol
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Adherence to proper handling and storage procedures is crucial for maintaining the stability of

the compound and ensuring laboratory safety.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors.[7]

Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

Do not eat, drink, or smoke in the work area.[7]

Wash hands thoroughly with soap and water after handling.[7]

Keep containers securely sealed when not in use.[7]

Avoid generating dust.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6][7]

Keep the material in a dark place as it may be light-sensitive.[2][7]

Store away from incompatible materials such as strong oxidizing agents.[5][6]

Ensure storage containers are clearly labeled and regularly inspected for leaks.[7]

Storage Conditions
- Cool, Dry, Dark Place
- Well-Ventilated Area

- Tightly Sealed Container
Incompatible Materials - Strong Oxidizing Agents

Store Away From

Click to download full resolution via product page

Caption: Storage protocol for 1-Bromo-3-hydroxynaphthalene.

Section 4: First Aid and Emergency Procedures
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Immediate and appropriate first aid measures are critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[6]

Spill Response Protocol:

In the case of a spill, the following steps should be taken:

Evacuate: Alert others and evacuate unnecessary personnel from the area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[7]

Clean-up (Dry Spill): Use dry clean-up procedures to avoid generating dust. Collect the

material and place it in a sealed container for disposal.[7]

Clean-up (Wet Spill): Absorb the spill with an inert material (e.g., vermiculite, sand) and place

it in a suitable, labeled container for disposal.[6]
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Decontaminate: Wash the spill area thoroughly with soap and water.

Dispose: Dispose of waste in accordance with local, regional, and national regulations.

Spill Occurs

1. Evacuate Area

2. Don Appropriate PPE

3. Contain Spill
(Prevent entry to drains)

4. Clean Up with
Inert Absorbent Material

5. Place in Sealed
Container for Disposal

6. Decontaminate Area

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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